Cas no 2229571-50-8 (tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate
• CAS No: 2229571-50-8
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 6283971
• PubChem ID: 165699229
• Update Time: 2025-05-24

tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate
• 2229571-50-8
• EN300-1902353

• Inchi： 1S/C12H25NO3/c1-9(8-12(5,6)15)13(7)10(14)16-11(2,3)4/h9,15H,8H2,1-7H3
• InChI Key： LTVRNGVCDNPVET-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate (CAS No. 2229571-50-8)

Tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229571-50-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative exhibits a unique structural framework characterized by a tert-butyl protecting group and a branched aliphatic side chain, which contributes to its distinct physicochemical properties and potential biological activities. The presence of both hydroxyl and carbamate functional groups makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The compound's molecular structure, featuring a 4-hydroxy-4-methylpentan-2-yl moiety, suggests potential interactions with biological targets that rely on hydrogen bonding or other polar interactions. This structural feature is particularly relevant in the design of enzyme inhibitors or receptor modulators, where specific spatial and electronic complementarity is essential for efficacy. The N-methylcarbamate group further enhances the molecule's reactivity, allowing for further functionalization through nucleophilic substitution or condensation reactions, thereby expanding its utility in synthetic pathways.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as effective intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and even kinase inhibitors. The tert-butyl group, while primarily serving as a protecting group, also imparts lipophilicity and metabolic stability, making it an attractive feature for drug candidates intended for oral administration.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular docking studies using tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate have revealed potential binding interactions with enzymes such as cyclooxygenase (COX) and carbonic anhydrase, which are key targets in the development of pain relief and anti-inflammatory therapies. These computational insights have guided experimental efforts to optimize the compound's activity profile through structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic transformations, including alkylation, esterification, and carbamate formation. The use of chiral auxiliaries or asymmetric catalysis could be employed to enhance enantioselectivity, which is critical for achieving high therapeutic efficacy while minimizing off-target effects. Advances in green chemistry principles have also encouraged the exploration of solvent-free or catalytic methods to improve atom economy and reduce waste generation during its preparation.

From a regulatory perspective, tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate must comply with Good Manufacturing Practices (GMP) to ensure consistency and safety in its production. Quality control measures are essential to monitor impurities that may arise during synthesis or storage, as these could impact the compound's stability or biological activity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. For instance, derivatives of carbamates have been explored as herbicides due to their ability to inhibit key enzymatic pathways in plants. Additionally, modifications to the 4-hydroxy-4-methylpentan-2-yl backbone could lead to novel fragrances or polymer additives with enhanced durability.

In conclusion, tert-butyl N-(4-hydroxy-4-methylpentan-2-yl)-N-methylcarbamate (CAS No. 2229571-50-8) represents a promising scaffold for medicinal chemistry research. Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and reduced side effects. As computational tools continue to evolve and synthetic methodologies become more sustainable, the future prospects for this compound appear bright within both academic and industrial settings.